Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate

• Molecular Formula: C16H13FN2O3S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C16H13FN2O3S/c1-3-22-16(21)13-9(2)11(8-18)15(23-13)19-14(20)10-6-4-5-7-12(10)17/h4-7H,3H2,1-2H3,(H,19,20)
• InChI Key: BNFANLLLKREMQD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC=CC=C2F)C#N)C

Description

Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate, also known as ET-1, is a synthetic compound that has been used in scientific research for its potential therapeutic properties. This compound belongs to the family of thiophene-2-carboxylates and has been studied for its potential applications in cancer research, inflammation, and neurological disorders. In

Mechanism of Action

The mechanism of action of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate is not fully understood. However, it is thought to work by inhibiting the activity of specific enzymes and proteins involved in cancer cell growth and inflammation. Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of the extracellular matrix. This inhibition can prevent cancer cells from invading surrounding tissues and spreading to other parts of the body. Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate has also been shown to inhibit the activity of nuclear factor kappa B, a protein involved in the regulation of inflammatory cytokines.
Biochemical and Physiological Effects:
Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate has been shown to have several biochemical and physiological effects. In vitro studies have shown that Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate can inhibit cancer cell growth and reduce the production of inflammatory cytokines. Animal studies have shown that Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate can improve cognitive function in models of Alzheimer's disease. However, the effects of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate on humans are not yet fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate is its potential therapeutic properties in cancer treatment, inflammation, and neurological disorders. Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate is also relatively easy to synthesize, making it readily available for scientific research. However, there are some limitations to using Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate in lab experiments. For example, the mechanism of action of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate is not fully understood, which can make it difficult to interpret the results of experiments. Additionally, the effects of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate on humans are not yet fully understood, making it difficult to translate the results of animal studies to human applications.

Future Directions

There are several future directions for research on Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate. One area of research is to further investigate the mechanism of action of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate. Understanding how Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate works at the molecular level could help to identify new targets for cancer treatment and inflammation. Another area of research is to investigate the effects of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate on humans. Clinical trials could help to determine the safety and efficacy of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate in humans. Additionally, future research could explore the potential of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate in combination with other therapies for cancer treatment and inflammation.

Synthesis Methods

The synthesis of Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate involves a series of chemical reactions. The starting material for the synthesis is 2-fluorobenzoyl chloride, which is reacted with 3-methylthiophene-2-carboxylic acid to form 2-fluorobenzoyl-3-methylthiophene-2-carboxylic acid. This intermediate is then reacted with ethyl cyanoacetate to form ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate. The final product is obtained by purification through recrystallization.

Scientific Research Applications

Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate has been studied for its potential therapeutic properties in various scientific research applications. One of the primary areas of research has been in cancer treatment. Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential anti-inflammatory properties, as it has been shown to reduce the production of inflammatory cytokines in vitro. Additionally, Ethyl 4-cyano-5-[(2-fluorobenzoyl)amino]-3-methylthiophene-2-carboxylate has been investigated for its potential neurological benefits, as it has been shown to improve cognitive function in animal models of Alzheimer's disease.